(R)-2-((5-(3-methyl-1H-indazol-5-yl)pyridin-3-yl)amino)-2-phenylethanol

• IUPAC Name: (2R)-2-[[5-(3-methyl-2H-indazol-5-yl)pyridin-3-yl]amino]-2-phenylethanol
• InChI: InChI=1S/C21H20N4O/c1-14-19-10-16(7-8-20(19)25-24-14)17-9-18(12-22-11-17)23-21(13-26)15-5-3-2-4-6-15/h2-12,21,23,26H,13H2,1H3,(H,24,25)/t21-/m0/s1
• InChI Key: SWXADLXPEUSILB-NRFANRHFSA-N
• Canonical SMILES: CC1=C2C=C(C=CC2=NN1)C3=CC(=CN=C3)NC(CO)C4=CC=CC=C4
• Isomeric SMILES: CC1=C2C=C(C=CC2=NN1)C3=CC(=CN=C3)N[C@@H](CO)C4=CC=CC=C4
• Molecular Formula: C21H20N4O
• Molecular Weight: 344.4 g/mol

Description

(R)-2-((5-(3-methyl-1H-indazol-5-yl)pyridin-3-yl)amino)-2-phenylethanol, or (R)-2-MPE, is an indazole-based compound that has been studied for its potential use in various scientific applications. It has been found to have a variety of biochemical and physiological effects and has been used in various laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Complexes : The synthesis of Rh(III) mixed ligand polypyridine type complexes, involving similar structural components to the compound , demonstrates the potential for creating new molecular structures (Burke et al., 2004).
• Stereoselective Cyclisation : Research into stereoselective intramolecular cyclisation, using a related enantiomer, highlights the possibility of creating specific stereochemical configurations in complex molecules (Kaczyński et al., 2016).

Applications in Catalysis and Inhibition

• Corrosion Inhibition : Schiff’s bases with structural similarities were investigated as corrosion inhibitors, suggesting potential applications in materials science and engineering (Ansari et al., 2014).
• Catalysis in Chemical Synthesis : Various studies on compounds with related structures highlight their roles in catalysis, which could be relevant for the compound (Aakeröy et al., 2007).

Antimicrobial and Antitumor Applications

• Antimicrobial Activities : Synthesis of triazoles and their derivatives, similar to the compound of interest, showed promising antimicrobial activities (Bayrak et al., 2009).
• Antitumor Activity : Research into Schiff bases of pyridin-yl triazoles indicated potential antitumor activities, suggesting a similar possibility for the compound under discussion (Rui, 2008).